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Disclaimer: The following guidance is based on established safety protocols for handling

SARS-CoV-2 in a laboratory setting. As of the date of this document, "SARS-CoV-2-IN-83" is

not a publicly identified variant or compound. Therefore, it is imperative to conduct a thorough,

site-specific, and activity-specific risk assessment before commencing any work. This

document serves as a foundational guide and should be adapted to the specific hazards

presented by the material in question, in consultation with institutional biosafety professionals.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals engaged in work involving SARS-CoV-2 and related

compounds. The following protocols are designed to ensure the safety of laboratory personnel

and the surrounding environment through meticulous operational and disposal plans.

Biosafety Level Requirements
Research involving SARS-CoV-2 is now generally recommended to be conducted at a

minimum of Biosafety Level 2 (BSL-2), with adherence to BSL-3 work practices for certain

procedures.[1] The National Institutes of Health (NIH) has downgraded SARS-CoV-2 to Risk

Group 2 (RG2).[2] However, a site-specific risk assessment is crucial to determine if a higher

biosafety level is required.[3][4][5] Activities such as the cultivation of emerging,

uncharacterized variants of the virus, or procedures with a high potential for aerosol

generation, may necessitate BSL-3 containment.

Personal Protective Equipment (PPE)
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The selection and proper use of PPE are critical to mitigate the risk of exposure. All personnel

must be trained in the correct procedures for donning and doffing PPE to prevent self-

contamination.

Table 1: Recommended PPE for Handling SARS-CoV-2 in a BSL-2 Laboratory with BSL-3

Practices

PPE Component Specification Rationale

Respirator
NIOSH-approved N95 or

higher

Protects against inhalation of

airborne particles and

aerosols.

Eye Protection Goggles or face shield

Protects mucous membranes

of the eyes from splashes and

sprays.

Gloves Nitrile, double-layered

Provides a barrier against

contact with infectious

materials. Double-gloving is

recommended for enhanced

protection.

Gown
Solid-front, disposable, with

tight-fitting cuffs

Protects skin and clothing from

contamination.

Shoe Covers Disposable, fluid-resistant

Prevents the tracking of

contaminants out of the

laboratory.

Note: Viable SARS-CoV-2 can persist on various PPE materials for extended periods,

emphasizing the need for careful handling and disposal of contaminated items.

Operational Plan: Step-by-Step Handling
Procedures
A meticulous, step-by-step approach to handling SARS-CoV-2 and associated compounds is

essential to maintain a safe working environment.
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Preparation and Pre-entry
Risk Assessment: Before any new procedure, conduct a specific risk assessment.

PPE Donning: Don all required PPE in the correct sequence in a designated clean area.

Material Preparation: Gather all necessary materials and reagents and place them inside the

biological safety cabinet (BSC) before initiating work.

Work Inside a Biological Safety Cabinet (BSC)
All procedures with the potential to generate infectious aerosols or droplets must be

performed within a certified Class II BSC.

Keep the BSC sash at the appropriate height and ensure airflow is not obstructed.

Work from clean to contaminated areas within the BSC.

Minimize movement to prevent disruption of the air barrier.

Post-procedure and Decontamination
Surface Decontamination: Decontaminate all surfaces and equipment within the BSC upon

completion of work. Use an EPA-registered disinfectant effective against SARS-CoV-2.

Waste Segregation: Segregate all contaminated waste at the source into clearly labeled,

leak-proof biohazard containers.

PPE Doffing: Remove PPE in the designated doffing area, following the correct sequence to

avoid self-contamination.

Hand Hygiene: Perform thorough hand hygiene with soap and water or an alcohol-based

hand rub immediately after removing all PPE.

Below is a diagram illustrating the general workflow for handling SARS-CoV-2 materials in a

laboratory setting.
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Caption: General workflow for handling SARS-CoV-2 materials.
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Disposal Plan: Safe Management of Contaminated
Waste
All waste generated from the handling of SARS-CoV-2 materials must be treated as

biohazardous waste. Adherence to local, state, and federal regulations for biohazardous waste

disposal is mandatory.

Waste Segregation and Collection
Solid Waste: Items such as used gloves, gowns, and other disposable labware should be

placed in double-layered, leak-proof biohazard bags.

Sharps: Needles, syringes, and other sharp objects must be disposed of in designated,

puncture-resistant sharps containers.

Liquid Waste: Liquid waste should be decontaminated with an appropriate chemical

disinfectant, such as a 1% sodium hypochlorite solution, before disposal. The required

contact time should be strictly followed.

Table 2: Decontamination and Disposal Methods for SARS-CoV-2 Waste

Waste Type Decontamination Method Final Disposal

Solid Waste (non-sharps) Autoclave
Licensed biomedical waste

facility

Sharps
Autoclave (container must be

autoclave-safe)

Licensed biomedical waste

facility

Liquid Waste
Chemical Disinfection (e.g.,

1% Sodium Hypochlorite)

Sanitary sewer (in accordance

with local regulations)

Note: Autoclaving is a highly effective method for deactivating pathogens in laboratory waste

before its final disposal.

The logical flow for the disposal of SARS-CoV-2 contaminated materials is outlined in the

diagram below.
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Caption: Disposal pathway for SARS-CoV-2 contaminated waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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